N-(2-bromophenyl)-1-(ethylsulfonyl)-4-piperidinecarboxamide

• IUPAC Name: N-(2-bromophenyl)-1-ethylsulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C14H19BrN2O3S/c1-2-21(19,20)17-9-7-11(8-10-17)14(18)16-13-6-4-3-5-12(13)15/h3-6,11H,2,7-10H2,1H3,(H,16,18)
• InChI Key: OGEYLFKRBWLUPG-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCC(CC1)C(=O)NC2=CC=CC=C2Br
• Molecular Formula: C14H19BrN2O3S
• Molecular Weight: 375.28 g/mol

Description

N-(2-bromophenyl)-1-(ethylsulfonyl)-4-piperidinecarboxamide, also known as BRL-15572, is a chemical compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. This compound is a potent and selective antagonist of the glycine receptor alpha-3 subtype (GlyRα3), which is a member of the ligand-gated ion channel family. In

Mechanism of Action

N-(2-bromophenyl)-1-(ethylsulfonyl)-4-piperidinecarboxamide acts as an antagonist of the GlyRα3 subtype, which is a member of the ligand-gated ion channel family. GlyRα3 is primarily expressed in the spinal cord and brainstem, and it is involved in the modulation of pain, anxiety, and addiction. This compound binds to the GlyRα3 subtype and blocks its activity, which leads to a reduction in pain and anxiety.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce pain and anxiety in animal models, and it has also been shown to reduce alcohol consumption in rats. Additionally, this compound has been shown to reduce seizure activity in animal models of epilepsy.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(2-bromophenyl)-1-(ethylsulfonyl)-4-piperidinecarboxamide is its potency and selectivity for the GlyRα3 subtype. This makes it a useful tool for studying the role of GlyRα3 in pain, anxiety, and addiction. However, one of the limitations of this compound is its limited solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are a number of future directions for research on N-(2-bromophenyl)-1-(ethylsulfonyl)-4-piperidinecarboxamide. One area of research could be the development of more soluble analogs of this compound, which would make it easier to use in experiments. Another area of research could be the exploration of the potential therapeutic applications of this compound, particularly in the treatment of pain, anxiety, and addiction. Additionally, further research could be done to explore the mechanism of action of this compound and its effects on other subtypes of the glycine receptor.

Scientific Research Applications

N-(2-bromophenyl)-1-(ethylsulfonyl)-4-piperidinecarboxamide has been extensively studied for its potential therapeutic applications. It has been shown to be a potent and selective antagonist of the GlyRα3 subtype, which is involved in the modulation of pain, anxiety, and addiction. This compound has been shown to be effective in reducing pain and anxiety in animal models, and it has also been shown to reduce alcohol consumption in rats. Additionally, this compound has been shown to have potential as a treatment for epilepsy, as it has been shown to reduce seizure activity in animal models.